Cas no 32502-62-8 (3-Methyltoxoflavin)

• Product Name: 3-Methyltoxoflavin
• CAS No: 32502-62-8
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• MDL: MFCD00449892
• CID: 3939046
• PubChem ID: 460747
• Update Time: 2025-04-22

3-Methyltoxoflavin Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 1,3,6-trimethyl-
• 3-Methyltoxoflavin
• 3-methyl toxoflavin
• trimethylpyrimido[5,4-e][1,2,4]triazine-5,7-dione
• Pyrimido[5,4-E][1,2,4]triazine-5,7(1H,6H)-dione, 1,3,6-trimethyl-
• BAS 00444306
• HMS2304H14
• Pyrimido(5,4-E)-1,2,4-triazine-5,7(1H,6H)-dione, 1,3,6-trimethyl-
• BRD-K80622725-001-10-2
• 1,3,6-trimethylpyrimido[5,4-e][1,2,4]triazine-5,7-dione
• methyltoxoflavin
• CHEBI:95315
• GLXC-04052
• 1,3,6-Trimethyl-1H-pyrimido[5,4-e][1,2,4]triazine-5,7-dione
• 1,3,6-trimethylpyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione
• SR-01000322764-1
• STK397047
• 1,3,6-Trimethyl-pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione
• NCGC00093522-01
• cid_460747
• DTXSID801332002
• HY-111117
• 1,3,6-trimethylpyrimido[5,4-e][1,2,4]triazine-5,7-quinone
• SR-01000322764
• BDBM34671
• N16912
• SR-01000322764-3
• DA-49612
• US9073941, 611
• Q27167181
• Pyrimido(5,4-e)-1,2,4-triazine-5,7-(1H,6H)-dione, 1,3,6-trmethyl-
• KUC104460N
• NCGC00093522-02
• KE4E342X6S
• SMR000121073
• 32502-62-8
• GNF-Pf-2272
• UNII-KE4E342X6S
• CHEMBL601757
• CPXHNWKHOFNPDO-UHFFFAOYSA-N
• MS-23129
• SCHEMBL2180986
• 3-methyl toxoflavin; 3 Methyltoxoflavin; 3Methyltoxoflavin; GNF-Pf-2272
• CS-0034261
• AKOS040758754
• BCP30844
• KSC-1-228
• trimethyl-1H,5H,6H,7H-pyrimido[5,4-e][1,2,4]triazine-5,7-dione
• MLS000528498
• 1,3,6-Trimethylpyrimido(5,4-E)(1,2,4)triazine-5,7-dione
• 3-methyl toxoflavin?

• MDL： MFCD00449892
• Inchi： 1S/C8H9N5O2/c1-4-9-5-6(13(3)11-4)10-8(15)12(2)7(5)14/h1-3H3
• InChI Key： CPXHNWKHOFNPDO-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC(N1C)=O)N(C)N=C(C)N=2

Computed Properties

• Exact Mass: 207.07562455g/mol
• Monoisotopic Mass: 207.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 285.0±23.0 °C at 760 mmHg
• Flash Point: 126.2±22.6 °C
• Solubility: biological extracorporealIn Vitro:DMSOsolubility150 mg/mL(723.97 mM;Need ultrasonic)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Methyltoxoflavin Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones